![molecular formula C17H15BrN2O2 B297093 3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole](/img/structure/B297093.png)
3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole
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Overview
Description
3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole is a chemical compound with potential applications in scientific research. The compound is a member of the oxadiazole family and has been studied for its potential in various research fields. In
Mechanism of Action
The mechanism of action of 3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to have antioxidant properties, which may contribute to its potential in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In addition to its anti-cancer and antioxidant properties, the compound has been shown to have anti-inflammatory and analgesic effects. It has also been studied for its potential in the treatment of diabetes and other metabolic disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its relatively low toxicity. The compound has been shown to have low toxicity in both in vitro and in vivo studies. However, one limitation of using the compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for research on 3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole. One promising area of research is in the development of new anti-cancer drugs based on the compound. Another area of research is in the development of new treatments for neurological disorders, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential in the treatment of other diseases and disorders.
Synthesis Methods
The synthesis of 3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole involves the reaction of 4-bromobenzyl chloride with 2,3-dimethylphenol in the presence of a base. The resulting product is then reacted with cyanic acid to form the oxadiazole ring. The yield of the reaction is around 60%, and the purity of the product can be increased through recrystallization.
Scientific Research Applications
3-(4-Bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole has potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential in the treatment of Alzheimer's disease and other neurological disorders.
Properties
Molecular Formula |
C17H15BrN2O2 |
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Molecular Weight |
359.2 g/mol |
IUPAC Name |
3-(4-bromophenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole |
InChI |
InChI=1S/C17H15BrN2O2/c1-11-4-3-5-15(12(11)2)21-10-16-19-17(20-22-16)13-6-8-14(18)9-7-13/h3-9H,10H2,1-2H3 |
InChI Key |
DSQJBSFFNUJODW-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)Br)C |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)Br)C |
Origin of Product |
United States |
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